2-Linoleoyl-rac-glycerol
2-Linoleoyl-rac-glycerol
2-linoleoylglycerol is a 2-monoglyceride where linoleoyl forms the 2-acyl group. It derives from a linoleic acid.
MG(0:0/18:2(9Z, 12Z)/0:0), also known as 2-linoleoyl-glycerol or 2-monolinolein, belongs to the class of organic compounds known as lineolic acids and derivatives. These are derivatives of lineolic acid. Lineolic acid is a polyunsaturated omega-6 18 carbon long fatty acid, with two CC double bonds at the 9- and 12-positions. MG(0:0/18:2(9Z, 12Z)/0:0) is considered to be a practically insoluble (in water) and relatively neutral molecule. MG(0:0/18:2(9Z, 12Z)/0:0) has been found throughout all human tissues, and has also been detected in multiple biofluids, such as feces, blood, and urine. Within the cell, MG(0:0/18:2(9Z, 12Z)/0:0) is primarily located in the membrane (predicted from logP) and cytoplasm. MG(0:0/18:2(9Z, 12Z)/0:0) can be biosynthesized from linoleic acid.
MG(0:0/18:2(9Z, 12Z)/0:0), also known as 2-linoleoyl-glycerol or 2-monolinolein, belongs to the class of organic compounds known as lineolic acids and derivatives. These are derivatives of lineolic acid. Lineolic acid is a polyunsaturated omega-6 18 carbon long fatty acid, with two CC double bonds at the 9- and 12-positions. MG(0:0/18:2(9Z, 12Z)/0:0) is considered to be a practically insoluble (in water) and relatively neutral molecule. MG(0:0/18:2(9Z, 12Z)/0:0) has been found throughout all human tissues, and has also been detected in multiple biofluids, such as feces, blood, and urine. Within the cell, MG(0:0/18:2(9Z, 12Z)/0:0) is primarily located in the membrane (predicted from logP) and cytoplasm. MG(0:0/18:2(9Z, 12Z)/0:0) can be biosynthesized from linoleic acid.
Brand Name:
Vulcanchem
CAS No.:
3443-82-1
VCID:
VC0017440
InChI:
InChI=1S/C21H38O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21(24)25-20(18-22)19-23/h6-7,9-10,20,22-23H,2-5,8,11-19H2,1H3/b7-6-,10-9-
SMILES:
CCCCCC=CCC=CCCCCCCCC(=O)OC(CO)CO
Molecular Formula:
C21H38O4
Molecular Weight:
354.5 g/mol
2-Linoleoyl-rac-glycerol
CAS No.: 3443-82-1
Reference Standards
VCID: VC0017440
Molecular Formula: C21H38O4
Molecular Weight: 354.5 g/mol
CAS No. | 3443-82-1 |
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Product Name | 2-Linoleoyl-rac-glycerol |
Molecular Formula | C21H38O4 |
Molecular Weight | 354.5 g/mol |
IUPAC Name | 1,3-dihydroxypropan-2-yl (9Z,12Z)-octadeca-9,12-dienoate |
Standard InChI | InChI=1S/C21H38O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21(24)25-20(18-22)19-23/h6-7,9-10,20,22-23H,2-5,8,11-19H2,1H3/b7-6-,10-9- |
Standard InChIKey | IEPGNWMPIFDNSD-HZJYTTRNSA-N |
Isomeric SMILES | CCCCC/C=C\C/C=C\CCCCCCCC(=O)OC(CO)CO |
SMILES | CCCCCC=CCC=CCCCCCCCC(=O)OC(CO)CO |
Canonical SMILES | CCCCCC=CCC=CCCCCCCCC(=O)OC(CO)CO |
Appearance | Assay:≥95% (as a 9:1 mixture of the 2-LG and 1-LG)A solution in acetonitrile |
Physical Description | Solid |
Description | 2-linoleoylglycerol is a 2-monoglyceride where linoleoyl forms the 2-acyl group. It derives from a linoleic acid. MG(0:0/18:2(9Z, 12Z)/0:0), also known as 2-linoleoyl-glycerol or 2-monolinolein, belongs to the class of organic compounds known as lineolic acids and derivatives. These are derivatives of lineolic acid. Lineolic acid is a polyunsaturated omega-6 18 carbon long fatty acid, with two CC double bonds at the 9- and 12-positions. MG(0:0/18:2(9Z, 12Z)/0:0) is considered to be a practically insoluble (in water) and relatively neutral molecule. MG(0:0/18:2(9Z, 12Z)/0:0) has been found throughout all human tissues, and has also been detected in multiple biofluids, such as feces, blood, and urine. Within the cell, MG(0:0/18:2(9Z, 12Z)/0:0) is primarily located in the membrane (predicted from logP) and cytoplasm. MG(0:0/18:2(9Z, 12Z)/0:0) can be biosynthesized from linoleic acid. |
Synonyms | (9Z,12Z)-9,12-Octadecadienoic Acid 2-Hydroxy-1-(hydroxymethyl)ethyl Ester; 2-Linoleoylglycerol; 2-Monolinolein; 2-Monolinoleoylglycerol; β-Monolinolein |
PubChem Compound | 5365676 |
Last Modified | Nov 11 2021 |
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